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Compound of Interest

Compound Name:
2-[4-(2-Chlorophenyl)-pyrazol-1-

yl]-ethanol

CAS No.: 1267158-10-0

Cat. No.: B1405862

Get Quote

Operational Guide & Safety Protocol: Disposal of 2-[4-(2-Chlorophenyl)-pyrazol-1-yl]-ethanol

For drug development professionals and analytical chemists, the safe handling and disposal of

halogenated intermediates like 2-[4-(2-Chlorophenyl)-pyrazol-1-yl]-ethanol is not just a

regulatory formality—it is a critical component of laboratory safety and environmental

stewardship. This guide provides a definitive, step-by-step operational protocol for managing

this specific compound, bridging the gap between benchtop realities and stringent [1].

Chemical Profile & Causality of Risk
Before disposing of any chemical, one must understand its intrinsic properties to predict its

behavior in a waste matrix. 2-[4-(2-Chlorophenyl)-pyrazol-1-yl]-ethanol is a chlorinated

organic compound. The presence of the covalent chlorine atom fundamentally dictates its end-

of-life handling.
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Property Value Operational Implication

Chemical Name
2-[4-(2-Chlorophenyl)-
pyrazol-1-yl]-ethanol

Must be written in full on
all waste labels; no
abbreviations[2].

CAS Number 1267158-10-0
Use for exact SDS cross-

referencing[3].

Molecular Formula C11H11ClN2O
The "Cl" mandates

halogenated waste protocols.

Molecular Weight 222.68 g/mol

Relevant for molarity

calculations in solution

waste[3].

| Hazard Class | Irritant / Halogenated Organic | Requires nitrile gloves and eye protection

during handling[3][4]. |

The Causality of Halogenated Waste Segregation: Why can't this compound be mixed with

standard organic solvents like ethanol or acetone? When halogenated compounds are

incinerated at standard temperatures, they undergo incomplete combustion. This process

facilitates the de novo synthesis of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and

polychlorinated dibenzofurans (PCDFs). To prevent this, [5] and routed to specialized high-

temperature incinerators equipped with acid gas scrubbers that neutralize the resulting

hydrogen chloride (HCl) gas. Mixing even a small amount of this chemical into a non-

halogenated waste carboy converts the entire volume into halogenated waste, exponentially

increasing disposal costs and environmental liability[5].
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Waste Generated:
2-[4-(2-Chlorophenyl)-
pyrazol-1-yl]-ethanol

Assess Chemical Structure:
Are Halogens (F, Cl, Br, I) Present?

Yes: Chlorine (Cl) Detected

  Covalent Cl present  

No Halogens Detected

  Other organics  

Route to: Halogenated
Organic Waste Stream

Route to: Non-Halogenated
Organic Waste Stream

Click to download full resolution via product page

Decision tree illustrating the segregation logic for halogenated organic waste.

Waste Matrix Compatibility
In drug discovery workflows, this compound is rarely disposed of in its pure powder form; it is

typically dissolved in a solvent. The solvent matrix dictates the final waste classification.
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Solvent/Chemical
Matrix

Halogen Status
Required Waste
Stream

Causality /
Rationale

Pure Compound Halogenated Halogenated Organics
Contains covalent

chlorine.

Dissolved in

Dichloromethane

(DCM)

Halogenated Halogenated Organics

Both solute and

solvent contain

chlorine[5].

Dissolved in Dimethyl

Sulfoxide (DMSO)
Mixed Halogenated Organics

The chlorinated solute

dictates the entire

mixture is

halogenated[2].

Mixed with Nitric Acid Incompatible DO NOT MIX

Organics + Strong

Oxidizers = High risk

of exothermic

reaction/explosion[5].

Step-by-Step Disposal Methodology
This protocol is designed as a self-validating system. Each step contains a physical or visual

check to ensure compliance with [4] and EPA RCRA guidelines[1].

Phase 1: Point-of-Generation Collection

Preparation: Don appropriate PPE (nitrile gloves, safety goggles, flame-resistant lab coat)[4].

Ensure all transfers occur inside a certified, actively venting chemical fume hood.

Container Selection: Select a chemically compatible waste container (e.g., HDPE plastic or

PTFE-lined glass). Do not use metal containers, as trace HCl formation can cause corrosion.

The "One-Drop Rule" (Self-Validation): Before the first drop or crystal of waste enters the

container, the container must be labeled[2]. An unlabeled container with liquid inside is

legally classified as an "Unknown," triggering a costly chemical characterization process[5].

Phase 2: RCRA-Compliant Labeling
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Attach a standardized hazardous waste tag.

Check the box for "Hazardous Waste"[1].

Write the exact chemical contents: "2-[4-(2-Chlorophenyl)-pyrazol-1-yl]-ethanol" and any

associated solvents (e.g., "Dichloromethane"). Never use abbreviations, acronyms, or

chemical formulas[2].

Check the primary hazard box: "Irritant" and "Halogenated Organic"[1].

Record the Accumulation Start Date the moment waste is first added[1].

Phase 3: Satellite Accumulation Area (SAA) Storage

Transfer: Move the labeled container to your lab's designated SAA.

Secondary Containment: Place the container inside a secondary containment tray (e.g., a

polyethylene bin) capable of holding 110% of the container's volume. This ensures that if the

primary vessel fails, the spill is entirely contained.

The "Odor Test" (Self-Validation): Secure the threaded cap tightly. If you can smell solvent

vapors when the cap is closed, the vapor seal has failed[2]. Replace the cap or transfer the

contents to a new container immediately. Funnels must never be left in the waste container.

Phase 4: EHS Transfer and Final Disposal

Monitor the volume. When the container reaches 90% capacity (and never exceeding 55

gallons total in the lab), submit a waste pickup request to your institutional Environment,

Health, and Safety (EHS) office[2][5].

EHS will bulk the halogenated waste into metal drums for transport to a commercial offsite

treatment facility for [5][6].
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1. Point-of-Generation
Collect in Fume Hood

2. RCRA-Compliant Labeling
Mark as 'Halogenated Waste'

3. Satellite Accumulation
Store in Secondary Containment

4. Weekly Inspection
Verify Vapor-Tight Seals

5. EHS Transfer
High-Temp Incineration

Click to download full resolution via product page

Step-by-step operational workflow for the compliant disposal of halogenated laboratory waste.

Emergency Spill Response
Even with rigorous protocols, accidental releases occur. Your response must be immediate and

systematic[2].

Small Spills (< 100 mL or < 50 g solid): Put on fresh PPE. If solid, carefully sweep up using a

dedicated brush and dustpan to minimize dust generation. If dissolved in solvent, absorb

with inert materials (e.g., vermiculite or universal spill pads). Place all contaminated

absorbents and PPE into a solid hazardous waste bag, label it as halogenated waste, and

seal it[4].

Large Spills (> 100 mL): Do not attempt to clean. Immediately close the fume hood sash to

maximize exhaust velocity, evacuate the immediate area, and contact your EHS emergency

response team[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. epa.gov [epa.gov]

2. braun.matse.illinois.edu [braun.matse.illinois.edu]

3. 1267158-10-0 Cas No. | 2-[4-(2-Chlorophenyl)-pyrazol-1-yl]-ethanol | Matrix Scientific
[matrixscientific.com]

4. usbioclean.com [usbioclean.com]

5. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]

6. p2infohouse.org [p2infohouse.org]

To cite this document: BenchChem. [2-[4-(2-Chlorophenyl)-pyrazol-1-yl]-ethanol proper
disposal procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1405862/docs#2-4-2-chlorophenyl-pyrazol-1-yl-
ethanol-proper-disposal-procedures]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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